1-(6-Oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(6-oxo-1H-pyridazin-3-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C10H13N3O3/c14-9-2-1-8(11-12-9)13-5-3-7(4-6-13)10(15)16/h1-2,7H,3-6H2,(H,12,14)(H,15,16)
• InChI Key: GOEYWOLAGLMLLD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C2=NNC(=O)C=C2
• Molecular Formula: C10H13N3O3
• DSSTOX Substance ID: DTXSID70693266
• Molecular Weight: 223.23 g/mol
• CAS No.: 919536-50-8

Description

“1-(6-Oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxylic acid” is a chemical compound with the CAS Number: 919536-50-8. It has a molecular weight of 223.23. The IUPAC name for this compound is 1-(6-oxo-1,6-dihydro-3-pyridazinyl)-4-piperidinecarboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H13N3O3/c14-9-2-1-8(11-12-9)13-5-3-7(4-6-13)10(15)16/h1-2,7H,3-6H2,(H,12,14)(H,15,16). This code provides a specific description of the molecule’s structure, including the number and type of atoms, and how they are connected.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More detailed physical and chemical properties such as melting point, boiling point, and solubility would require additional specific experimental data.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

1-(6-Oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxylic acid derivatives are utilized in the synthesis of novel fluoroquinolone derivatives, which exhibit significant antibacterial and antifungal activities. These compounds are synthesized and their antimicrobial activities are assessed using microbroth dilution techniques, demonstrating their potential as antimicrobial agents (Srinivasan et al., 2010).

Heterocyclic Syntheses and Novel Routes

Research includes investigating novel routes to 2,3-dihydropyridazine-4-carboxylic acids, which are synthesized via reactions of cyano-dienamides. These studies contribute to the broader understanding of heterocyclic synthesis, which is fundamental in developing new pharmacological compounds (Alnajjar et al., 2008).

Electronic Structure and Synthesis Interactions

Studies on derivatives of 6-oxopiperidine-2-carboxylic acids focus on their electronic structure, novel synthesis methods, and intermolecular interactions. These findings are crucial for understanding the structural and chemical properties of these compounds, which can influence their application in various scientific fields (Vrabel et al., 2014).

Aurora Kinase Inhibitor

This compound is also studied in the context of developing Aurora kinase inhibitors, which have potential applications in cancer treatment. By inhibiting Aurora A, these compounds may offer new avenues for therapeutic interventions in oncology (ロバート ヘンリー，ジェームズ, 2006).

Spectroscopic and Quantum Mechanical Study

The spectroscopic properties of related compounds have been investigated using various techniques like FT-IR, NMR, and UV. Quantum chemical methods are applied to study properties such as molecular electrostatic potential and intermolecular interactions. This research is important for understanding the fundamental properties of these compounds (Devi et al., 2020).

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) for this compound. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.